Cas no 2227198-48-1 (tert-butyl (1S,3R)-1-amino-3-fluoro-8-azaspiro[4.5]decane-8-carboxylate)

• Product Name: tert-butyl (1S,3R)-1-amino-3-fluoro-8-azaspiro[4.5]decane-8-carboxylate
• CAS No: 2227198-48-1
• MF: C₁₄H₂₅FN₂O₂
• MW: 272.36
• CID: 5304780
• Update Time: 2026-03-10

tert-butyl (1S,3R)-1-amino-3-fluoro-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,3R)-1-amino-3-fluoro-8-azaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C14H25FN2O2/c1-13(2,3)19-12(18)17-6-4-14(5-7-17)9-10(15)8-11(14)16/h10-11H,4-9,16H2,1-3H3/t10-,11-/m0/s1
• InChI Key： BLRUHCBJAQKHAO-QWRGUYRKSA-N
• SMILES： [C@@H]1(N)C2(CCN(C(OC(C)(C)C)=O)CC2)C[C@@H](F)C1

Additional information on tert-butyl (1S,3R)-1-amino-3-fluoro-8-azaspiro[4.5]decane-8-carboxylate

Introduction to Tert-butyl (1S,3R)-1-amino-3-fluoro-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2227198-48-1)

The compound Tert-butyl (1S,3R)-1-amino-3-fluoro-8-azaspiro[4.5]decane-8-carboxylate, identified by its CAS number 2227198-48-1, represents a significant advancement in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in drug discovery and development.

At the core of this compound's molecular architecture lies a spirocyclic framework, which is a key structural motif in many bioactive molecules. The spirocyclic core in Tert-butyl (1S,3R)-1-amino-3-fluoro-8-azaspiro[4.5]decane-8-carboxylate is composed of two fused rings: a cyclopentane ring and a cyclohexane ring, connected at the nitrogen atom of the amine group. This spirocyclic arrangement imparts rigidity to the molecule, enhancing its binding affinity and selectivity towards biological targets.

The presence of a fluoro substituent at the 3-position of the spirocyclic structure is another critical feature that contributes to the compound's pharmacological properties. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding interactions with biological targets. In this context, the fluoro group in Tert-butyl (1S,3R)-1-amino-3-fluoro-8-azaspiro[4.5]decane-8-carboxylate likely enhances its bioavailability and improves its interaction with enzymes and receptors.

The stereochemistry of the compound, specifically the (1S,3R) configuration, is also of paramount importance. The precise arrangement of substituents around the chiral centers ensures optimal biological activity and minimizes potential side effects. This stereochemical specificity is often a result of rigorous synthetic efforts and careful optimization to achieve the desired pharmacological profile.

The tert-butyl carboxylate moiety at the 8-position serves as a protective group for the amine functionality while also contributing to the overall solubility and stability of the compound. This group can be selectively removed under specific conditions to reveal the active amine moiety, allowing for further functionalization or activation depending on the synthetic route or biological application.

Recent studies have highlighted the potential of spirocyclic amines as scaffolds for developing novel therapeutic agents. The unique combination of structural rigidity and functional diversity makes these compounds attractive for targeting various biological pathways. For instance, spirocyclic amines have been shown to exhibit inhibitory activity against enzymes such as kinases and proteases, which are implicated in numerous diseases including cancer and inflammatory disorders.

In particular, research has demonstrated that derivatives of spirocyclic amines can modulate neurotransmitter systems, making them promising candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The presence of an amine group in Tert-butyl (1S,3R)-1-amino-3-fluoro-8-azaspiro[4.5]decane-8-carboxylate suggests potential interactions with neurotransmitter receptors or enzymes involved in synaptic transmission.

The fluoro substituent, in conjunction with the spirocyclic core, may also contribute to anti-inflammatory properties by interfering with pro-inflammatory signaling pathways. Studies have shown that fluorinated compounds can exhibit significant anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory enzymes such as COX and LOX.

Moreover, the structural features of this compound make it a versatile intermediate for synthesizing more complex molecules with tailored biological activities. The spirocyclic framework provides a stable platform for further derivatization, allowing chemists to explore new chemical space and discover novel therapeutic agents.

The synthesis of Tert-butyl (1S,3R)-1-amino-3-fluoro-8-azaspiro[4.5]decane-8-carboxylate involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies such as transition-metal-catalyzed reactions and asymmetric synthesis are often employed to achieve high yields and enantiomeric purity.

Ongoing research in this area aims to further optimize synthetic routes and explore new applications for this compound. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating these findings into clinical applications that benefit patients worldwide.

In conclusion,Tert-butyl (1S,3R)-1-amino-3-fluoro-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2227198-48-1) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities. Its spirocyclic core, combined with functional groups such as the fluoro substituent and amine moiety, offers a rich framework for developing novel therapeutic agents targeting various diseases.